2-(3,4-Diethoxypyrrolidin-1-yl)propanoic acid
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Overview
Description
2-(3,4-Diethoxypyrrolidin-1-yl)propanoic acid is a useful research compound. Its molecular formula is C11H21NO4 and its molecular weight is 231.29 g/mol. The purity is usually 95%.
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Scientific Research Applications
Medicinal Chemistry Applications
Antiproliferative Activity : Novel 2-(5-arylidene-2,4-dioxotetrahydrothiazole-3-yl)propanoic acids and their methyl esters were synthesized and demonstrated significant antiproliferative effects against human colon cancer, breast cancer, and myelogenous leukemia cell lines. This indicates their potential as therapeutic agents in cancer treatment (Božić et al., 2017).
Organotin(IV) Carboxylates for Cancer Treatment : The synthesis and evaluation of triphenyltin(IV) compounds with propanoic acid derivatives exhibited promising in vitro antiproliferative activity against a panel of human cancer cell lines, suggesting their use in developing anticancer therapies (Pantelić et al., 2021).
Organic Synthesis and Catalysis
Enantioselective Synthesis : The enantioselective synthesis of both enantiomers of neuroexcitant compounds indicates the utility of related propanoic acid derivatives in producing enantiomerically pure compounds, which are crucial for drug development and biochemical research (Pajouhesh et al., 2000).
Ligand in Alkylation Reactions : Pyrrolidine-based amino alcohols derived from tartaric acid and primary amines, related in structure to diethoxypyrrolidinyl propanoic acids, were used as chiral ligands in the enantioselective alkylation of benzaldehyde, showing their importance in asymmetric synthesis (Gonsalves et al., 2003).
Material Science
- Hydrogel Modification : Polyvinyl alcohol/acrylic acid hydrogels modified through condensation reaction with various amines, including propanoic acid derivatives, showed increased swelling degrees and thermal stability. These modified hydrogels have potential applications in medical fields such as drug delivery and wound healing (Aly & El-Mohdy, 2015).
Properties
IUPAC Name |
2-(3,4-diethoxypyrrolidin-1-yl)propanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21NO4/c1-4-15-9-6-12(8(3)11(13)14)7-10(9)16-5-2/h8-10H,4-7H2,1-3H3,(H,13,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WHBMCJVZUPIJAI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1CN(CC1OCC)C(C)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21NO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.29 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.